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Compound of Interest

Compound Name: 3,3-Dimethyl-1-octene

Cat. No.: B15438872

In-Depth Technical Guide: 3,3-Dimethyl-1-octene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the chemical and physical properties of
3,3-Dimethyl-1-octene (CAS Number: 74511-51-6). While this specific isomer is not
extensively documented in publicly available literature regarding its biological activity or direct
applications in drug development, this document consolidates the known data, including its
molecular weight, formula, and computed physicochemical properties. The guide also presents
a generalized experimental workflow for the characterization of such a compound, given the
absence of specific published protocols for this molecule.

Core Compound Identification

The fundamental identifiers for 3,3-Dimethyl-1-octene are summarized below.
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Identifier Value Source
CAS Number 74511-51-6 [1]12]
Molecular Formula CioHzo0 [1][2]
Molecular Weight 140.27 g/mol [1]
IUPAC Name 3,3-dimethyloct-1-ene [1]

Physicochemical Properties

The following table summarizes key computed and experimental physicochemical properties of
3,3-Dimethyl-1-octene. It is important to note that many of the available data points are
predicted rather than experimentally verified.

Property Value Type Source
Density 0.7£0.1 g/cm3 Predicted [2]
N _ 156.2+7.0 °C at 760 _
Boiling Point Predicted [2]
mmHg
Flash Point 43.8£10.3 °C Predicted [2]
Refractive Index 1.423 Predicted [2]
LogP 5.19 Predicted [2]

Kovats Retention

1151 Experimental [1]
Index

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3,3-Dimethyl-1-octene are
not widely available. However, a synthesis of this compound was reported by Molander, G. A.,
& Hoberg, J. O. in the Journal of Organic Chemistry, 1992, 57(12), 3266-3268. Researchers
interested in the specific methodology are encouraged to consult this primary literature.
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For general characterization of a novel or synthesized batch of 3,3-Dimethyl-1-octene, a
standard analytical workflow would be employed.

General Experimental Workflow for Compound
Characterization

A typical workflow for the characterization of a synthesized organic molecule like 3,3-Dimethyl-
1-octene would involve the following steps to confirm its identity, purity, and structure.

Synthesis & Purification

Chemical Synthesis

v

Purification (e.qg., Distillation, Chromatography)

Structural Elucidation Molecular Weight Confirmation Functional Group Identification Purity Determination

Structural & Purity Analy‘?is

v v

NMR Spectroscopy (*H, 13C) Mass Spectrometry (GC-MS) Infrared (IR) Spectroscopy Purity Assessment (e.g., GC, HPLC)

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis, purification, and analytical

characterization of an organic compound.

Biological Activity and Drug Development Potential

As of the date of this guide, there is a notable lack of published research on the biological
activity, toxicological profile, or potential applications of 3,3-Dimethyl-1-octene in drug
development or as a signaling molecule. Researchers investigating this compound would be
entering a novel area of study. The high lipophilicity, as suggested by the predicted LogP value,
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might indicate potential for membrane interaction, though this is purely speculative without
experimental data.

Spectroscopic Data

Spectroscopic data for 3,3-Dimethyl-1-octene is available through various databases. This
data is crucial for the unambiguous identification of the compound.

e 13C NMR Spectra: Available for structural confirmation.[1]

e Mass Spectrometry (GC-MS): Data is available, which can be used to confirm the molecular
weight and fragmentation pattern.[1]

« Infrared (IR) Spectra: Vapor phase IR spectra are available to identify characteristic bond
vibrations.[1]

Logical Relationships in Compound Analysis

The process of identifying and characterizing an unknown or newly synthesized compound like
3,3-Dimethyl-1-octene follows a logical progression where different analytical techniques
provide complementary information.

3,3-Dimethyl-1-octene | Physicochemical Properties

Analytical Techniques e - Molecular Formula (CioH20) ~ [-——-=—=-=—=--- Molecular Weight (140.27)

NMR Spectroscopy —%‘
Confirms Functional Groups Chemical Structure
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Mass Spectrometry
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Caption: Logical relationships between the properties of 3,3-Dimethyl-1-octene and the
analytical techniques used for their determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15438872?utm_src=pdf-body
https://www.benchchem.com/product/b15438872?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-1-octene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20/c1-5-7-8-9-10(3%2C4)6-2/h6H%2C2%2C5%2C7-9H2%2C1%2C3-4H3
https://www.benchchem.com/product/b15438872#3-3-dimethyl-1-octene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15438872#3-3-dimethyl-1-octene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15438872#3-3-dimethyl-1-octene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15438872#3-3-dimethyl-1-octene-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15438872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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